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Compound of Interest

Compound Name: 3-Amino-4-chloropicolinic acid

Cat. No.: B12972027

Get Quote

Executive Summary
3-Amino-4-chloropicolinic acid (CAS: 26662-82-4) is a critical pyridine scaffold used in the

synthesis of antineoplastic agents and pyridine-based herbicides (e.g., clopyralid analogs).[1]

[2] In drug development, precise structural verification is required to distinguish this regioisomer

from its common synthetic impurities, such as 3-amino-6-chloropicolinic acid or 4-amino-3,5,6-

trichloropicolinic acid (Picloram).[1]

This guide provides the diagnostic

C NMR chemical shifts, a comparative analysis against key alternatives, and a self-validating
experimental protocol for structural confirmation.

Chemical Shift Analysis
Due to the zwitterionic nature of amino-picolinic acids, chemical shifts are highly solvent-

dependent.[1] The values below are standardized for DMSO-d

, the preferred solvent for resolving the carboxylic acid and amino protons.[1][2]

Table 1: Diagnostic C NMR Chemical Shifts (ppm)
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Comparison of Target Compound vs. Validated Standards
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Carbon
Position

Target: 3-

Amino-4-Cl-

picolinic acid

(Predicted*)

Reference:

Picloram (Exp.
[2] DMSO-d

)

Reference:

Picolinic Acid

(Exp.[2][3][4]
[5][6][7]
DMSO-d

)

Diagnostic Note

C=O (COOH) 165.0 – 168.0 164.94 164.7

Characteristic

downfield acid

peak.[2]

C2 (Ipso) 135.0 – 140.0 146.59 148.1

Shielded relative

to Picloram due

to lack of Cl at

C6.

C3 (C-NH

)
145.0 – 150.0

111.4 (C3-Cl) /

150.0 (C4-NH

)

124.3 (C-H)

Key Signal: The

C-NH

carbon is

significantly

deshielded (~148

ppm).[2]

C4 (C-Cl) 128.0 – 135.0
150.0 (C4-NH

)
138.6 (C-H)

C-Cl is typically

shielded relative

to C-NH

but deshielded

vs C-H.[2]

C5 (C-H) 120.0 – 125.0 112.5 (C5-Cl) 127.8 (C-H)

Doublet in

HSQC;

diagnostic for 4-

substituted

pyridines.[2]

C6 (C-H) 140.0 – 145.0 145.6 (C6-Cl) 146.7 (C-H) High shift due to

Nitrogen
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heteroatom

proximity.[2]

> Note on Prediction: Target values are calculated based on substituent chemical shift additivity

rules (SCS) applied to the Picolinic Acid base scaffold, adjusted for the shielding/deshielding

effects of 3-Amino (-15 ppm ortho, +20 ppm ipso) and 4-Chloro (+5 ppm ipso) substituents.

Reference data for Picloram derived from verified spectral libraries.

Comparative Performance: Distinguishing Isomers
In synthetic pathways (e.g., Hofmann rearrangement of pyridine dicarboxamides), the 6-chloro

isomer is a frequent byproduct.

C NMR provides a definitive method to distinguish them.[1][2]

Isomer Differentiation Strategy
Target (4-Chloro): The C5 carbon is a CH (protonated).[2] In HSQC, this carbon (approx. 122

ppm) will show a correlation to a proton doublet.[2]

Alternative (6-Chloro): The C5 carbon is a CH, but C6 is quaternary (C-Cl).[2] The C6 signal

will shift upfield (shielded by Cl) to ~145-150 ppm and disappear in DEPT-135/HSQC.[2]

Decision Logic:

Run DEPT-135:

3-Amino-4-Cl: Shows two positive peaks (C5-H, C6-H).[1][2]

3-Amino-6-Cl: Shows two positive peaks (C4-H, C5-H) but with different coupling

constants in

H NMR (

Hz vs

Hz).[1]
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Experimental Protocol: Self-Validating Acquisition
To ensure authoritative results (E-E-A-T), follow this protocol which minimizes solvent effects

and maximizes signal-to-noise for quaternary carbons.

Materials
Solvent: DMSO-d

(99.9% D) + 0.05% TMS (v/v).[2] Avoid CDCl

due to poor solubility of the zwitterion.[2]

Sample Conc: 20–30 mg in 0.6 mL solvent.

Tube: 5mm High-Precision NMR tube (Wilmad 528-PP or equivalent).

Acquisition Parameters (Bruker/Varian 400 MHz)
Pulse Sequence:zgpg30 (Power-gated decoupling).

Relaxation Delay (D1):2.0 - 3.0 seconds. Crucial: The quaternary carbons (C2, C3, C4,

COOH) have long T1 relaxation times.[1] Short D1 leads to signal suppression.[2]

Scans (NS): Minimum 1024 scans (approx 1 hour).

Spectral Width: 240 ppm (to capture C=O and potential impurities).[2]

Temperature: 298 K (25°C).

Data Processing
Line Broadening (LB): 1.0 – 2.0 Hz (improves S/N for quaternary carbons).[2]

Referencing: Set DMSO-d

septet center to 39.52 ppm.

Structural Verification Workflow
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The following diagram illustrates the logical pathway to confirm the 3-Amino-4-chloropicolinic
acid structure and rule out isomers.

Crude Sample
(DMSO-d6)

Step 1: 1H NMR
Check Coupling Constants

Are two doublets present?
(J ~5.5 Hz for H5-H6)

Step 2: 13C NMR + DEPT-135
(D1 = 3.0s)

Yes (H5, H6)

REJECT:
Likely 6-chloro isomer

No (H4, H5 seen)

Count Quaternary Carbons
(Expect: C2, C3, C4, COOH)

Verify C3-NH2 Shift
(~145-150 ppm)

4 Quats found

Distinguish Isomer:
Check C6 Region

CONFIRMED:
3-Amino-4-chloropicolinic acid

C6 is CH (DEPT+) C6 is C-Cl (DEPT-)
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Click to download full resolution via product page

Figure 1: Decision tree for verifying 3-Amino-4-chloropicolinic acid using 1D and 2D NMR

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nmr-chemical-shift-guide-comparative-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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